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Executive Summary
D-Gluconic acid calcium salt, hydrate—commonly referred to as calcium gluconate

monohydrate—is a critical active pharmaceutical ingredient (API) and nutritional supplement

utilized extensively in clinical and biochemical settings. As a primary intravenous calcium donor,

it is the gold standard for managing acute hypocalcemia, counteracting magnesium toxicity,

and stabilizing the myocardium during hyperkalemic emergencies[1]. This whitepaper provides

an in-depth analysis of its physicochemical properties, the thermodynamics of its aqueous

supersaturation, pharmacological mechanisms, and rigorous analytical methodologies required

for quality control.

Physicochemical Profiling & Structural Elucidation
Calcium gluconate monohydrate consists of one calcium cation (Ca²⁺) coordinated to two D-

gluconate anions and one molecule of water[2]. The gluconate moiety is an oxidation product of

glucose, providing a highly biocompatible, organic counter-ion that significantly reduces the

tissue irritability typically associated with inorganic calcium salts (such as calcium chloride)[3].
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The presence of the hydration water is critical to the crystal lattice's stability. Upon heating to

approximately 120 °C, the compound begins to decompose rather than sharply melt, a

characteristic behavior of heavily hydroxylated organic salts[1].

Table 1: Key Physicochemical Properties of Calcium Gluconate Monohydrate

Property Quantitative Value / Description

IUPAC Name
Calcium; (2R,3S,4R,5R)-2,3,4,5,6-

pentahydroxyhexanoate; hydrate

Molecular Formula C₁₂H₂₄CaO₁₅ (or C₁₂H₂₂CaO₁₄·H₂O)

Molecular Weight 448.39 g/mol

CAS Registry Number 66905-23-5 (Monohydrate)

Melting Point 120 °C (Decomposes)

Aqueous Solubility ~33.3 g/L (3.33%) at 25 °C

Elemental Calcium Content 9.3% by weight

pH (5% w/v aqueous) 6.0 to 8.0

Aqueous Thermodynamics & Supersaturation
Mechanics
A defining challenge in the pharmaceutical formulation of calcium gluconate is its moderate

aqueous solubility (~3.3 g/100 mL at room temperature)[4]. However, the standard clinical

intravenous formulation is a 10% (100 mg/mL) solution[3]. This means the standard IV injection

is a highly supersaturated solution that is thermodynamically unstable and prone to

spontaneous precipitation.

To resolve this, formulation scientists employ a co-solute stabilization strategy. Calcium

saccharate tetrahydrate is added at a concentration of approximately 0.46% w/v[3]. Causality:

The saccharate anion acts as a crystallization inhibitor. By competitively hydrogen-bonding with

the gluconate molecules and disrupting the critical nucleus formation of calcium gluconate
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crystals, calcium saccharate widens the metastable zone of the solution, allowing the 10%

concentration to remain clear and stable for years.

Protocol 1: Formulation of Stabilized 10% Calcium
Gluconate Injection
This protocol describes the creation of a self-validating, stabilized supersaturated solution.

Step 1: Solvent Preparation & Kinetic Solubilization Heat Water for Injection (WFI) to 60 °C.

Causality: Elevated thermal energy increases kinetic solubility, allowing the supersaturated

concentration to dissolve without immediate nucleation. Step 2: Excipient Addition Dissolve 4.6

mg/mL of calcium saccharate tetrahydrate into the heated WFI. Ensure complete dissolution

before proceeding. Step 3: API Integration Gradually add 94 mg/mL of calcium gluconate

monohydrate under continuous, high-shear agitation. Note: The combined elemental calcium

from both salts yields approximately 9.3 mg/mL (0.465 mEq/mL)[3]. Step 4: pH Optimization

Adjust the pH to a strict range of 6.0 to 8.2 using dilute Hydrochloric Acid or Sodium

Hydroxide[5]. Causality: Maintaining this pH prevents the acid-catalyzed hydrolysis of the

gluconate chain and minimizes the risk of base-catalyzed precipitation of calcium hydroxide.

Step 5: Sterilization Filter the solution through a 0.22 µm polyethersulfone (PES) membrane

into sterile vials. Step 6: Self-Validation (Stress Testing) To validate the stability of the

supersaturated system, subject a statistical sample of the batch to three freeze-thaw cycles

(-20 °C to 25 °C). The system is validated if visual inspection and sub-visible particulate

counting confirm the absolute absence of crystallization.

Pharmacological Mechanisms: Membrane
Stabilization
While calcium gluconate is used to treat hypocalcemia, its most critical emergency application

is the cardioprotection of patients with severe hyperkalemia[1].

Causality: Elevated extracellular potassium (hyperkalemia) reduces the resting membrane

potential of cardiomyocytes, making it less negative and bringing it dangerously close to the

threshold potential. This causes increased excitability and lethal arrhythmias. Intravenous

calcium gluconate does not lower serum potassium levels. Instead, the influx of Ca²⁺ raises the
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threshold potential, restoring the normal gradient between the resting potential and the

threshold, thereby stabilizing the myocardium[6].

Hyperkalemia
(Elevated Serum K+)

Resting Membrane Potential
(Depolarized)

 Alters gradient

Increased Excitability
& Arrhythmia Risk

 Triggers

Membrane Stabilization
(Cardioprotection)

 Antagonized by

Calcium Gluconate Infusion
(Ca2+ Donor)

Restores Threshold Potential
(Decreases Excitability)

 Raises threshold

 Prevents arrhythmia

Click to download full resolution via product page

Figure 1: Pharmacological mechanism of calcium gluconate in stabilizing cardiomyocyte

membranes.

Analytical Methodologies & Quality Control
Accurate quantification of calcium gluconate is mandatory for release testing. While HPLC-UV

can be used to quantify the gluconate moiety, the compendial gold standard for assaying the

active calcium content is Complexometric Titration using Disodium Edetate (EDTA).
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Figure 2: Complexometric titration workflow for the quantitative assay of calcium gluconate.

Protocol 2: Complexometric Titration Assay for Calcium
Quantification
This protocol provides a self-validating volumetric analysis to ensure the API meets the 99.0%

– 101.0% purity specification[7].

Step 1: Standardization of 0.05 M EDTA (Self-Validation Step) Before sample analysis,

standardize the 0.05 M EDTA solution against a primary standard of NIST-traceable Calcium

Carbonate (CaCO₃). Causality: EDTA solutions can degrade or shift in molarity over time;

standardizing against an absolute reference ensures the titrant's exact concentration is known,

validating all subsequent calculations. Step 2: Sample Preparation Accurately weigh

approximately 500 mg of the dried calcium gluconate monohydrate sample. Dissolve

completely in 50 mL of warm deionized water. Step 3: pH Adjustment Add 5 mL of Ammonia-

Ammonium Chloride buffer (pH 10). Causality: EDTA forms the most stable 1:1 complex with

Ca²⁺ at a strict pH of 10. If the pH drops, the chelation efficiency decreases; if it rises too high,

calcium hydroxide may precipitate. Step 4: Indicator Addition Add 0.1 g of Hydroxynaphthol

blue indicator. The solution will turn a deep pink/red, indicating the presence of free Ca²⁺ ions.

Step 5: Titration Titrate slowly with the standardized 0.05 M EDTA solution. The endpoint is

reached when the solution transitions from pink to a pure, distinct blue, indicating that 100% of

the calcium ions have been chelated by the EDTA. Step 6: Calculation Calculate the

percentage of calcium gluconate. Each mL of 0.05 M EDTA is equivalent to 22.42 mg of

calcium gluconate monohydrate. The system is validated if duplicate runs yield a Relative

Standard Deviation (RSD) of < 1.0%.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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